5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine
Overview
Description
5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine (DMPOA) is a synthetic chemical compound with diverse applications in scientific research. It has been used in a variety of laboratory experiments, including those in the fields of biochemistry and physiology. DMPOA is a relatively new compound, and research is still ongoing to further explore its chemical properties and potential applications.
Scientific Research Applications
5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine has been used in a variety of scientific research applications. It has been used as a co-solvent in the synthesis of polymers, as a reagent in the synthesis of polymers, and as a catalyst in the synthesis of polymers. Additionally, it has been used in the synthesis of polysaccharides, polyamides, polyesters, and polyurethanes. Furthermore, this compound has been used as a reactant in the synthesis of polycyclic aromatic hydrocarbons and in the synthesis of polyoxazoline polymers.
Mechanism of Action
The mechanism of action of 5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine is not yet fully understood. However, it is believed to act as a nucleophile, which means that it can react with other molecules to form new compounds. It is also believed to act as a Lewis acid, which means that it can accept electrons from other molecules. In addition, this compound is believed to act as an electrophile, which means that it can donate electrons to other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been found to be non-toxic and non-irritating when used in laboratory experiments. Additionally, it has been found to have a low vapor pressure, which makes it suitable for use in laboratory experiments. Furthermore, it has been found to have a low melting point and a low boiling point, which makes it suitable for use in laboratory experiments.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine in laboratory experiments is its low toxicity and non-irritation. Additionally, its low vapor pressure and low melting and boiling points make it suitable for use in laboratory experiments. However, one of the limitations of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood.
Future Directions
The future directions for research on 5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine include further exploring its mechanism of action, studying its biochemical and physiological effects, and investigating its potential applications. Additionally, further research could be conducted to develop new synthesis methods for this compound and to improve existing synthesis methods. Furthermore, further research could be conducted to explore the potential uses of this compound in the synthesis of polymers, polysaccharides, polyamides, polyesters, and polyurethanes. Finally, further research could be conducted to investigate the potential uses of this compound in the synthesis of polycyclic aromatic hydrocarbons and polyoxazoline polymers.
Synthesis Methods
5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine can be synthesized by a two-step process involving the reaction of 2,2-dimethylpropyl amine with 1,2-oxazol-3-amine. In the first step, the 2,2-dimethylpropyl amine is reacted with 1,2-oxazol-3-amine in a 1:1 molar ratio in the presence of a catalyst at elevated temperatures. The second step involves the addition of a base to the reaction mixture, which results in the formation of the desired product, this compound.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine involves the reaction of 2,2-dimethylpropylamine with glyoxal in the presence of an acid catalyst to form the intermediate 5-(2,2-dimethylpropyl)-1,2-oxazolidine-3-one, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "2,2-dimethylpropylamine", "glyoxal", "acid catalyst" ], "Reaction": [ "Step 1: 2,2-dimethylpropylamine is added to a reaction flask.", "Step 2: Glyoxal is added to the reaction flask.", "Step 3: An acid catalyst, such as sulfuric acid or hydrochloric acid, is added to the reaction flask.", "Step 4: The reaction mixture is heated under reflux for several hours.", "Step 5: The reaction mixture is cooled and the intermediate 5-(2,2-dimethylpropyl)-1,2-oxazolidine-3-one is isolated by filtration or extraction.", "Step 6: The intermediate is hydrolyzed by treatment with aqueous acid, such as hydrochloric acid or sulfuric acid, to yield the final product, 5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine.", "Step 7: The final product is purified by recrystallization or chromatography." ] } | |
CAS RN |
1229454-61-8 |
Molecular Formula |
C8H14N2O |
Molecular Weight |
154.21 g/mol |
IUPAC Name |
5-(2,2-dimethylpropyl)-1,2-oxazol-3-amine |
InChI |
InChI=1S/C8H14N2O/c1-8(2,3)5-6-4-7(9)10-11-6/h4H,5H2,1-3H3,(H2,9,10) |
InChI Key |
VMGAMLNPHPPPQF-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)CC1=CC(=NO1)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
